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Chemical and Analytical Overview of Trifloxystrobin

Trifloxystrobin is a widely used strobilurin fungicide. Its mode of action involves the inhibition of

mitochondrial respiration in fungi by binding to the Qo site of cytochrome b [1]. For residue analysis, it is

crucial to account for both the parent compound and its primary metabolite, trifloxystrobin acid (TFSA) [2]

[3].

The typical analytical technique for these compounds is High-Performance Liquid Chromatography

tandem Mass Spectrometry (HPLC-MS/MS). A reverse-phase (RP) HPLC method using a mobile phase

of acetonitrile and water, modified with acids like phosphoric or formic acid (for MS-compatibility), is

commonly employed [2] [4].

Detailed Residue Analysis Protocol

This protocol is adapted from validated methods used for the analysis of cucumbers and animal-derived

products [2] [3].

Materials and Reagents
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Analytical Standards: Trifloxystrobin and trifloxystrobin acid (TFSA).

Extraction Solvent: Acetonitrile, acidified with 2% acetic acid (v/v) [2].
Cleanup Sorbents: Primary Secondary Amine (PSA), Graphitised Carbon Black (GCB), and

anhydrous magnesium sulfate (MgSO₄) [2].
Equipment: HPLC-MS/MS system, centrifuge, vortex mixer, and volumetric equipment.

Sample Preparation and Extraction Workflow

The following diagram illustrates the sample preparation and analysis workflow:
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Homogenized Sample (2.0 ± 0.05 g)

Extract with 10 mL Acidified Acetonitrile
(2% acetic acid, v/v)

Vortex for 1 minute

Add Salts: 1.5 g NaOAc, 6.0 g MgSO₄

Centrifuge

Transfer 1 mL supernatant for cleanup

Dispersive-SPE Cleanup:
Add 50 mg PSA, 50 mg GFB, 150 mg MgSO₄

Centrifuge

Filter Supernatant (0.22 μm)

HPLC-MS/MS Analysis
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Quantification of
Trifloxystrobin & Metabolites

Click to download full resolution via product page

HPLC-MS/MS Analysis Conditions

The specific conditions below should be optimized for your instrument.

Chromatographic Column: Newcrom R1 or equivalent C18 reverse-phase column (e.g., 100 mm x
4.6 mm, 3 μm) [4].

Mobile Phase: A) Water and B) Acetonitrile, both containing 0.1% formic acid [2].
Gradient Program: A typical run may start at 30% B, increasing to 95% B over 10 minutes, holding

for 2 minutes, then re-equilibrating to initial conditions.
Flow Rate: 0.3 - 0.5 mL/min [4].

Injection Volume: 5 - 10 μL.
MS Detection: Electrospray Ionization (ESI) in positive mode. Multiple Reaction Monitoring (MRM)

transitions should be established for trifloxystrobin and TFSA [2] [3].

Method Validation and Performance Data

The QuEChERS method coupled with HPLC-MS/MS has been rigorously validated in multiple studies. The

tables below summarize key performance metrics.

Table 1: Method Validation Parameters in Various Food Matrices

Matrix Analytes
Spiked Levels
(mg/kg)

Average
Recovery (%)

RSD
(%)

LOQ
(mg/kg)

Citation

Cucumber Trifloxystrobin &

TFSA

0.01, 0.1, 0.3,

1.0

85 - 103 ≤ 4.8 0.01 [2]
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Matrix Analytes
Spiked Levels
(mg/kg)

Average
Recovery (%)

RSD
(%)

LOQ
(mg/kg)

Citation

Milk Trifloxystrobin &

TFSA

Not Specified 81 - 100 3 - 10 0.001 [3]

Eggs Trifloxystrobin &

TFSA

Not Specified 76 - 96 2 - 13 0.001 [3]

Pork Trifloxystrobin &

TFSA

Not Specified 81 - 100 3 - 10 0.001 [3]

Table 2: Residue Findings and Dietary Risk Assessment

Study Context Residue Findings (at harvest) Dietary Risk Assessment Citation

| Cucumbers from China (12 regions) | Trifloxystrobin (incl. acid): <0.01 - 0.013 mg/kg Bupirimate: <0.01 -

0.076 mg/kg | Chronic Risk (RQc): ≤ 2.476% (Acceptable for all demographics) | [2] | | Milk, Eggs, Pork

from China (30 regions) | Trifloxystrobin & TFSA: Below LOQ (0.001 mg/kg) in all samples | Hazard

Quotient (HQ): 0.001 - 0.003% (No unacceptable risk) | [3] |

Key Practical Considerations for Researchers

Matrix Effects: The use of PSA and GCB in the cleanup step is critical for removing fatty acids,
sugars, and pigments from the sample extract, thereby reducing matrix effects and protecting the

HPLC-MS/MS instrumentation [2].
Metabolite Inclusion: Always include trifloxystrobin acid (TFSA) in the analysis, as regulatory

guidelines often require the determination of the total residue burden [2] [3].
Acidification: Using acidified acetonitrile (with acetic acid) can improve the extraction efficiency and

stability of certain pesticides, contributing to the high recovery rates observed [2].
Risk Context: The presented validation data and residue levels confirm that with proper application

following Good Agricultural Practices (GAP), the chronic dietary risk from trifloxystrobin residues in
the studied commodities is low for the general population [2] [3]. However, special attention may be

warranted for specific sub-groups like children, who can have a higher relative exposure [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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